Cas no 2624140-22-1 (2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
• CAS No: 2624140-22-1
• MF: C₁₃H₁₈N₄O₄
• MW: 294.306422710419
• CID: 6259713
• PubChem ID: 152665590
• Update Time: 2025-10-29

2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624140-22-1
• Z3600248183
• EN300-27748317
• 2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
• 2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C13H18N4O4/c1-13(2,3)21-12(20)16-9-6-17(7-9)11-14-4-8(5-15-11)10(18)19/h4-5,9H,6-7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： ZKLBUQVWUGAFBS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(C2N=CC(C(=O)O)=CN=2)C1)=O

Computed Properties

• Exact Mass: 294.13280507g/mol
• Monoisotopic Mass: 294.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų